Cas no 1217097-45-4 (N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride
• CAS No: 1217097-45-4
• MF: C₂₁H₂₂BrClN₄OS
• MW: 493.847581386566
• CID: 5508518
• Update Time: 2025-06-03

N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide:hydrochloride
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride

• Inchi： 1S/C21H21BrN4OS.ClH/c1-3-25(4-2)11-12-26(20(27)16-7-5-15(14-23)6-8-16)21-24-18-10-9-17(22)13-19(18)28-21;/h5-10,13H,3-4,11-12H2,1-2H3;1H
• InChI Key： ZGZBBIOOIHEKHY-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(Br)C=C2S1)(CCN(CC)CC)C(C1C=CC(C#N)=CC=1)=O.Cl

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride

Introduction to N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride (CAS No. 1217097-45-4)

N-(6-bromo-1,3-benzothiazol-2-yl-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1217097-45-4, this compound represents a fascinating blend of structural complexity and potential therapeutic applications. The benzothiazole core, a well-known pharmacophore in medicinal chemistry, is augmented by various functional groups that enhance its biological activity and specificity. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride features a benzothiazole ring system substituted with a bromine atom at the 6-position. This substitution pattern is particularly interesting as it can influence the compound's electronic properties and interactions with biological targets. The presence of a cyano group at the 4-position of the benzamide moiety adds another layer of functionality, potentially contributing to the compound's reactivity and binding affinity. Furthermore, the N-[2-(diethylamino)ethyl] side chain introduces a cationic character, which is often exploited to enhance membrane permeability and binding interactions with anionic biological targets.

In recent years, there has been a surge in interest regarding benzothiazole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The specific configuration of N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride positions it as a promising candidate for further investigation in these areas. For instance, studies have shown that benzothiazole derivatives can modulate enzyme activity and interfere with signaling pathways that are crucial for disease progression.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is particularly important for drug delivery systems where bioavailability is a critical factor. The compound's ability to dissolve in water also facilitates its use in various experimental settings, including high-throughput screening assays where rapid dissolution and uniform distribution are essential.

One of the most compelling aspects of N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor the compound's properties for specific applications. This flexibility is highly valued in drug discovery pipelines where lead optimization is a key step.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such complex compounds. By utilizing sophisticated algorithms and databases, researchers can predict the interactions between N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride and biological targets with remarkable accuracy. These predictions can guide experimental design and accelerate the discovery process.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiazole core efficiently. The introduction of functional groups like the cyano group and the diethylamino ethyl chain necessitates careful selection of reagents and catalysts to ensure high yields and purity.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide hydrochloride (CAS No. 1217097-45-4) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research methodologies continue to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.